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Compound of Interest

Compound Name: Alpidem-d14

Cat. No.: B564242

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physical and chemical properties of
Alpidem-d14, a deuterated analog of the anxiolytic compound Alpidem. This document is
intended for researchers, scientists, and professionals in drug development who require
detailed information on this stable isotope-labeled standard for its use in analytical and
research applications.

Core Physicochemical Properties

Alpidem-d14 is the deuterated form of Alpidem, an imidazopyridine anxiolytic. The
incorporation of fourteen deuterium atoms results in a higher molecular weight compared to the
parent compound, making it an ideal internal standard for mass spectrometry-based
guantification of Alpidem.

Quantitative Data Summary
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Property Value Reference

6-Chloro-2-(4-chlorophenyl)-
N,N-(dipropyl-d14)-
imidazo[1,2-a]pyridine-3-

Chemical Name

acetamide
CAS Number 1189962-23-9
Molecular Formula C21H9D14CI2Ns0O
Molecular Weight 418.42 g/mol
Appearance White Solid [1]
Melting Point 122-124°C [1]
Solubility Soluble in Chloroform [1]
Storage Conditions 2-8°C Refrigerator or -20°C o
Freezer

For comparative purposes, key properties of the non-deuterated parent compound, Alpidem,
are provided below.

Property (Alpidem) Value Reference
Molecular Formula C21H23CI2Ns30O [2][3]
Molecular Weight 404.34 g/mol [2][3]
Calculated LogP 4,92 [2]

Water Solubility 0.02 mg/mL [2]
Topological Polar Surface Area  37.6 A2 [2]

Mechanism of Action and Signaling Pathways

As a deuterated analog, Alpidem-d14 is expected to exhibit the same pharmacological
mechanisms as Alpidem. Alpidem's anxiolytic effects are mediated through a dual mechanism
involving both central and peripheral benzodiazepine receptors.[2]
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» GABAA Receptor Modulation: Alpidem acts as a positive allosteric modulator at the
benzodiazepine binding site of the GABAA receptor, enhancing the inhibitory effects of the
neurotransmitter GABA.[3][4] It displays a degree of selectivity for GABAA receptors
containing the al subunit.[3][5]

o Translocator Protein (TSPO) Interaction: Alpidem also binds with high affinity to the
translocator protein (TSPO), formerly known as the peripheral benzodiazepine receptor
(PBR).[3][6] This interaction is thought to contribute to its anxiolytic properties by stimulating
the synthesis of neurosteroids, such as allopregnanolone, which are themselves positive
modulators of the GABAA receptor.[3]
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Caption: Dual signaling pathway of Alpidem.
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Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of Alpidem-d14 are
proprietary to the manufacturers. However, a general workflow for the characterization and
analysis of such a small molecule standard is outlined below. The determination of Alpidem and
its metabolites in biological matrices has been successfully achieved using column-switching
high-performance liquid chromatography (HPLC) with fluorescence detection.[7]

General Experimental Workflow for Characterization

The identity and purity of a reference standard like Alpidem-d14 are typically confirmed
through a series of analytical techniques.

e Synthesis and Purification: The synthesis involves the incorporation of deuterium-labeled
propyl groups. Purification is often achieved through crystallization or chromatographic
techniques.

e Structural Confirmation:
o Mass Spectrometry (MS): To confirm the molecular weight and isotopic enrichment.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: To verify the molecular structure and
the positions of the deuterium labels.

e Purity Assessment:

o High-Performance Liquid Chromatography (HPLC): To determine the chemical purity by
separating the main compound from any impurities.

o Gas Chromatography (GC): Can also be used for purity assessment, particularly for
volatile impurities.

e Physicochemical Property Determination:

o Melting Point: Determined using a melting point apparatus. A narrow melting point range is
indicative of high purity.
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o Solubility: Assessed by dissolving the compound in various solvents at known
concentrations.
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Caption: General workflow for chemical standard characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Alpidem-d14: A Technical Overview of its
Physicochemical Properties and Biological Interactions]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b564242#alpidem-d14-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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